Cas no 1428378-46-4 (2-(4-acetyl-2-methoxyphenoxy)-N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylacetamide)

• Product Name: 2-(4-acetyl-2-methoxyphenoxy)-N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylacetamide
• CAS No: 1428378-46-4
• MF: C₂₀H₂₁N₅O₄
• MW: 395.411844015121
• CID: 5919994
• PubChem ID: 71805386
• Update Time: 2025-10-10

2-(4-acetyl-2-methoxyphenoxy)-N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-acetyl-2-methoxyphenoxy)-N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylacetamide
• 2-(4-acetyl-2-methoxyphenoxy)-N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]acetamide
• F6430-0658
• 2-(4-acetyl-2-methoxyphenoxy)-N-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)acetamide
• AKOS024557813
• 2-(4-ACETYL-2-METHOXYPHENOXY)-N-[6-(3,5-DIMETHYLPYRAZOL-1-YL)PYRIMIDIN-4-YL]ACETAMIDE
• VU0548974-1
• 1428378-46-4

• Inchi： 1S/C20H21N5O4/c1-12-7-13(2)25(24-12)19-9-18(21-11-22-19)23-20(27)10-29-16-6-5-15(14(3)26)8-17(16)28-4/h5-9,11H,10H2,1-4H3,(H,21,22,23,27)
• InChI Key： TYUSTRUIJNEQLQ-UHFFFAOYSA-N
• SMILES： O(CC(NC1=CC(=NC=N1)N1C(C)=CC(C)=N1)=O)C1C=CC(C(C)=O)=CC=1OC

Computed Properties

• Exact Mass: 395.15935417g/mol
• Monoisotopic Mass: 395.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 108Ų

Additional information on 2-(4-acetyl-2-methoxyphenoxy)-N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylacetamide

Compound CAS No. 1428378-46-4: 2-(4-acetyl-2-methoxyphenoxy)-N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylacetamide

The compound with CAS No. 1428378-46-4, named as 2-(4-acetyl-2-methoxyphenoxy)-N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylacetamide, is a highly specialized organic molecule with significant potential in the field of pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in inhibiting specific enzyme pathways, making it a candidate for the development of novel therapeutic agents.

The molecular structure of 2-(4-acetyl-2-methoxyphenoxy)-N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylacetamide is characterized by a pyrimidine ring system, which is a key structural motif in many bioactive compounds. The presence of the phenoxy group and the pyrazole moiety contributes to its pharmacokinetic properties, including improved solubility and bioavailability. These features are crucial for its potential application in drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various biological targets. For instance, molecular docking studies have revealed strong interactions between this compound and kinase enzymes, suggesting its potential as an anti-cancer agent. Furthermore, its ability to modulate signal transduction pathways makes it a promising candidate for treating chronic diseases such as neurodegenerative disorders.

The synthesis of 2-(4-acetyl-2-methoxyphenoxy)-N-6-(3,5-dimethyl-1H-pyrazol-1-yli)pyrimidinylacetamide involves a multi-step process that incorporates advanced organic synthesis techniques. The use of microwave-assisted synthesis has significantly enhanced the efficiency of this process, reducing reaction times and improving yield. This approach not only aligns with green chemistry principles but also ensures scalability for industrial production.

In terms of applications, this compound has shown remarkable efficacy in preclinical models of inflammatory diseases. Its anti-inflammatory properties are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL6. These findings have opened new avenues for its use in developing treatments for autoimmune disorders like rheumatoid arthritis.

Moreover, the compound's role in modulating the immune response has been explored in recent immunological studies. By targeting specific immune checkpoints, it exhibits potential as an immunotherapeutic agent. This dual functionality—combining anti-inflammatory and immunomodulatory effects—positions it as a versatile molecule with broad therapeutic applications.

The development of 2-(4-acetylphenoxymethyl)-N-[6-(3,5-dimethylpyrazolyl)pyrimidinyl]acetamide (CAS No. 1428378_46_4) has also been supported by extensive toxicological evaluations. Preclinical studies indicate that it possesses low toxicity profiles, making it suitable for long-term therapeutic use. These safety assessments are critical for advancing the compound through regulatory approvals and into clinical trials.

In conclusion, the compound CAS No. 1428378_46_4 represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities and favorable pharmacokinetic properties, underscores its potential as a novel therapeutic agent. As research continues to unravel its full spectrum of applications, this compound stands at the forefront of innovation in drug discovery.